N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C19H19N3O5/c1-12-16(4-3-5-17(12)22(25)26)19(24)20-13-10-18(23)21(11-13)14-6-8-15(27-2)9-7-14/h3-9,13H,10-11H2,1-2H3,(H,20,24)
• InChI Key: YHOWRZQUXNGWAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O5
• Molecular Weight: 369.4 g/mol

Description

N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)-2-methyl-3-nitrobenzamide, also known as MMPI-III, is a chemical compound that has shown potential in various scientific research applications. MMPI-III belongs to the class of molecules known as matrix metalloproteinase inhibitors (MMPIs), which are compounds that inhibit the activity of matrix metalloproteinases (MMPs). MMPs are enzymes that play a crucial role in various physiological processes, including tissue remodeling, wound healing, and angiogenesis. However, overexpression of MMPs has been associated with various pathological conditions, including cancer, arthritis, and cardiovascular diseases.

Scientific Research Applications

• Synthesis and Biological Activity : This compound is a key intermediate in the synthesis of biologically active compounds, particularly in cancer research. For example, Wang et al. (2016) describe the synthesis of various derivatives of 3-morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one, which exhibit potential biological activities including anti-cancer properties. These derivatives include structures similar to N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)-2-methyl-3-nitrobenzamide, demonstrating its relevance in synthesizing potential anticancer drugs (Wang et al., 2016).

• Antimycobacterial Activity : A study by Wang et al. (2019) on the design and synthesis of novel nitrobenzamide derivatives, including structures related to N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)-2-methyl-3-nitrobenzamide, reveals significant in vitro antitubercular activity. This highlights its potential in developing new antimycobacterial agents (Wang et al., 2019).

• Antioxidant Activity : Tumosienė et al. (2019) synthesized derivatives of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid, which is structurally related to the compound . These derivatives exhibited potent antioxidant activities, suggesting potential applications in oxidative stress-related diseases (Tumosienė et al., 2019).

• Antibacterial and Antifungal Properties : Desai et al. (2013) investigated the antimicrobial properties of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides. These compounds, which bear structural resemblance to N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)-2-methyl-3-nitrobenzamide, showed promising antibacterial and antifungal activities (Desai et al., 2013).

• Antidiabetic Activity : Lalpara et al. (2021) synthesized N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides, structurally related to the compound , and evaluated them for antidiabetic activity. This indicates potential applications in diabetes treatment (Lalpara et al., 2021).